![molecular formula C8H16ClF2NO B6247862 [4-(2,2-difluoroethyl)piperidin-4-yl]methanol hydrochloride CAS No. 2408957-93-5](/img/new.no-structure.jpg)
[4-(2,2-difluoroethyl)piperidin-4-yl]methanol hydrochloride
Overview
Description
[4-(2,2-difluoroethyl)piperidin-4-yl]methanol hydrochloride: is a chemical compound with the molecular formula C8H16ClF2NO and a molecular weight of 215.67 g/mol . It is a piperidine derivative, which is a class of compounds known for their significant role in pharmaceuticals and organic synthesis .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [4-(2,2-difluoroethyl)piperidin-4-yl]methanol hydrochloride typically involves the reaction of piperidine derivatives with difluoroethyl compounds under controlled conditions . The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the desired product yield .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes to maintain consistency and efficiency . The use of high-purity reagents and stringent quality control measures are essential to produce the compound at an industrial scale .
Chemical Reactions Analysis
Types of Reactions
[4-(2,2-difluoroethyl)piperidin-4-yl]methanol hydrochloride can undergo various chemical reactions, including:
Oxidation: Conversion to corresponding ketones or aldehydes.
Reduction: Formation of alcohols or amines.
Substitution: Replacement of functional groups with other substituents.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions . The conditions vary depending on the desired reaction, often involving specific solvents, temperatures, and catalysts .
Major Products Formed
The major products formed from these reactions include various substituted piperidines, alcohols, and amines, which can be further utilized in pharmaceutical and chemical research .
Scientific Research Applications
[4-(2,2-difluoroethyl)piperidin-4-yl]methanol hydrochloride has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Studied for its potential biological activities and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.
Industry: Utilized in the production of various chemical products and materials.
Mechanism of Action
The mechanism of action of [4-(2,2-difluoroethyl)piperidin-4-yl]methanol hydrochloride involves its interaction with specific molecular targets and pathways. It may act on enzymes or receptors, altering their activity and leading to various biological effects . The exact molecular targets and pathways depend on the specific application and context of its use .
Comparison with Similar Compounds
Similar Compounds
- [1-(4-fluorobenzyl)piperidin-4-yl][4-fluorophenyl]methanol
- [1-(3,4-dichlorobenzyl)piperidin-4-yl][4-fluorophenyl]methanol
- [1-(4-bromobenzyl)piperidin-4-yl][4-fluorophenyl]methanol
Uniqueness
[4-(2,2-difluoroethyl)piperidin-4-yl]methanol hydrochloride is unique due to its difluoroethyl group, which imparts distinct chemical and biological properties compared to other piperidine derivatives . This uniqueness makes it valuable for specific research and industrial applications .
Properties
CAS No. |
2408957-93-5 |
|---|---|
Molecular Formula |
C8H16ClF2NO |
Molecular Weight |
215.7 |
Purity |
95 |
Origin of Product |
United States |
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